Cas no 1396843-47-2 (N-(4-butylphenyl)-2-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-(4-butylphenyl)-2-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396843-47-2
• MF: C₁₉H₂₁N₅O₂
• MW: 351.402343511581
• CID: 6048528
• PubChem ID: 71791378
• Update Time: 2025-10-30

N-(4-butylphenyl)-2-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butylphenyl)-2-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• N-(4-butylphenyl)-2-(4-methoxyphenyl)tetrazole-5-carboxamide
• F6237-0944
• VU0538819-1
• 1396843-47-2
• N-(4-butylphenyl)-2-(4-methoxyphenyl)-2H-tetrazole-5-carboxamide
• AKOS024541331

• Inchi： 1S/C19H21N5O2/c1-3-4-5-14-6-8-15(9-7-14)20-19(25)18-21-23-24(22-18)16-10-12-17(26-2)13-11-16/h6-13H,3-5H2,1-2H3,(H,20,25)
• InChI Key： IYUPRAUDSPYAJK-UHFFFAOYSA-N
• SMILES： N1=C(C(NC2=CC=C(CCCC)C=C2)=O)N=NN1C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 351.16952493g/mol
• Monoisotopic Mass: 351.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 81.9Ų

Additional information on N-(4-butylphenyl)-2-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide

Professional Introduction to N-(4-butylphenyl)-2-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396843-47-2)

N-(4-butylphenyl)-2-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide, identified by its CAS number 1396843-47-2, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the tetrazole class, a heterocyclic structure known for its broad spectrum of biological activities. The unique arrangement of functional groups in its molecular framework makes it a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural composition of N-(4-butylphenyl)-2-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide features a tetrazole ring substituted with a carboxamide group at the 5-position, coupled with two aromatic phenyl rings. The presence of both 4-butylphenyl and 4-methoxyphenyl side chains introduces specific electronic and steric properties that can influence its interactions with biological targets. This molecular design has implications for its potential role in modulating various biochemical pathways.

In recent years, there has been a surge in research focused on tetrazole derivatives due to their demonstrated efficacy in several pharmacological contexts. The tetrazole moiety is particularly valued for its ability to act as a bioisostere for other heterocycles, such as thiols or carboxylic acids, thereby enhancing the compound's solubility and bioavailability. The carboxamide group in N-(4-butylphenyl)-2-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide further contributes to its potential as a pharmacophore by facilitating hydrogen bonding interactions with biological receptors.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex aromatic system efficiently. These synthetic strategies not only highlight the compound's structural complexity but also underscore the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

The biological activity of N-(4-butylphenyl)-2-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide has been the subject of extensive investigation. Preclinical studies have indicated that this compound exhibits promising properties as an inhibitor of certain enzymes and receptors implicated in inflammatory and neurodegenerative diseases. The phenyl rings contribute to hydrophobic interactions with target proteins, while the tetrazole ring provides a polar anchor for binding. Such characteristics make it an attractive scaffold for developing novel therapeutic agents.

The pharmacokinetic profile of this compound is another critical aspect that has been thoroughly examined. Its molecular structure suggests moderate solubility in both aqueous and lipid environments, which is advantageous for drug delivery systems. Additionally, the stability of the tetrazole ring under physiological conditions ensures prolonged activity at the target site. These attributes are essential for optimizing dosing regimens and minimizing side effects in clinical applications.

In conclusion, N-(4-butylphenyl)-2-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396843-47-2) represents a significant advancement in medicinal chemistry due to its unique structural features and biological potential. Ongoing research continues to uncover new applications for this compound and related derivatives, reinforcing its importance in the development of innovative pharmaceuticals. As our understanding of biochemical pathways grows more refined, compounds like this one are poised to play pivotal roles in addressing complex diseases.